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Section 1: Understanding the TNF Signaling
Pathway
The TNF signaling cascade is initiated when TNF-α, a pro-inflammatory cytokine, binds to its

receptors, primarily TNFR1 and TNFR2. This binding triggers a conformational change in the

receptor, leading to the recruitment of various adaptor proteins and the activation of

downstream signaling cascades.

Key signaling events include:

Activation of NF-κB: The recruitment of TNF receptor-associated death domain (TRADD)

and receptor-interacting protein (RIP) to TNFR1 leads to the activation of the IKK complex,

which in turn phosphorylates IκBα, leading to its degradation and the nuclear translocation of

NF-κB.

Activation of MAPK pathways: The TNF signaling pathway also activates various Mitogen-

Activated Protein Kinase (MAPK) pathways, including JNK, p38, and ERK, which are

involved in cell proliferation, differentiation, and apoptosis.
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Induction of Apoptosis: In certain cellular contexts, the TNF signaling pathway can induce

apoptosis through the recruitment of Fas-associated death domain (FADD) and the

activation of caspase-8.

Below is a diagram illustrating the core TNF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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